Cas no 1699697-54-5 (3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 1699697-54-5
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5925184
• PubChem ID: 108064060
• Update Time: 2025-05-26

3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine
• 1699697-54-5
• EN300-1147732

• Inchi： 1S/C10H14N4S/c1-5-8(13-14(4)10(5)11)9-6(2)12-7(3)15-9/h11H2,1-4H3
• InChI Key： AKPYGXBLKJRHGY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1C(C)=C(N)N(C)N=1

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine

Latest Research Briefing on 3-(Dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1699697-54-5)

The compound 3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine (CAS: 1699697-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its chemical properties, biological activities, and emerging applications in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic scaffolds with promising pharmacological profiles. Its structural features, including the pyrazole and thiazole moieties, contribute to its ability to interact with diverse biological targets, making it a versatile candidate for further development.

In vitro and in vivo investigations have demonstrated that 3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine exhibits notable activity against specific enzyme systems, particularly those involved in inflammatory and oncogenic pathways. Mechanistic studies suggest that its modulation of these pathways could pave the way for new therapeutic strategies in treating chronic inflammatory diseases and certain cancers.

Furthermore, recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for its potential transition from laboratory-scale research to preclinical and clinical development.

Ongoing research is also exploring the compound's potential in combination therapies, where its synergistic effects with other pharmacologically active agents could enhance therapeutic outcomes. Preliminary data from these studies are encouraging, though further validation is required to fully understand its clinical applicability.

In conclusion, 3-(dimethyl-1,3-thiazol-5-yl)-1,4-dimethyl-1H-pyrazol-5-amine represents a promising candidate in the search for novel therapeutic agents. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will be essential to fully realize its value in the pharmaceutical landscape.